Cas no 5471-23-8 ( )

  structure
  structure
Product Name: 
CAS No:5471-23-8
MF:C10H20Br2N4S2
MW:420.230597496033
CID:942660
PubChem ID:45049569
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)butylsulfanyl]-4,5-dihydro-1H-imidazole,hydrobromide
    • NSC26035
    • NSC-26035
    • 2-[4-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)butylsulfanyl]-4,5-dihydro-1h-imidazole dihydrobromide
    • 1,4-Bis((4,5-dihydro-1H-imidazol-2-yl)thio)butane dihydrobromide
    • AKOS024431156
    • 5471-23-8
    • 1,4-BIS(2-IMIDAZOLIN-2-THIO)BUTANE DIHYDROBROMIDE
    •  
    • Inchi: 1S/C10H18N4S2.2BrH/c1(7-15-9-11-3-4-12-9)2-8-16-10-13-5-6-14-10;;/h1-8H2,(H,11,12)(H,13,14);2*1H
    • InChI Key: NOEBUNDKMACGAL-UHFFFAOYSA-N
    • SMILES: Br.Br.S(C1=NCCN1)CCCCSC1=NCCN1

Computed Properties

  • Exact Mass: 338.02300
  • Monoisotopic Mass: 417.95
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 250
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4A^2

Experimental Properties

  • Density: 1.4
  • Boiling Point: 417.4°C at 760 mmHg
  • Flash Point: 206.2°C
  • Refractive Index: 1.7
  • PSA: 99.38000
  • LogP: 1.63830

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AK Scientific
5660DF-250mg
2-[4-(4,5-Dihydro-1h-imidazol-2-ylsulfanyl)butylsulfanyl]-4,5-dihydro-1h-imidazole dihydrobromide
5471-23-8 95%
250mg
$56 2023-09-16
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